Cas no 18416-86-9 ((S)-Acetopine)

• Product Name: (S)-Acetopine
• CAS No: 18416-86-9
• MF: C₈H₁₆N₄O₄
• MW: 232.237041473389
• CID: 2055769
• PubChem ID: 21133833
• Update Time: 2025-04-21

(S)-Acetopine Chemical and Physical Properties

Names and Identifiers

• (S)-Acetopine
• carboxymethylarginine
• N2-(Carboxymethyl)-L-arginine
• SCHEMBL933117
• DTXSID901308086
• 18416-86-9

• Inchi： 1S/C8H16N4O4/c9-8(10)11-3-1-2-5(7(15)16)12-4-6(13)14/h5,12H,1-4H2,(H,13,14)(H,15,16)(H4,9,10,11)
• InChI Key： LJNDQMBPIQGDNB-UHFFFAOYSA-N
• SMILES： NC(NCCCC(C(=O)O)NCC(=O)O)=N

Computed Properties

• Exact Mass: 232.11715500Da
• Monoisotopic Mass: 232.11715500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives